rac-(2R,5S)-N-(4-aminocyclohexyl)-5-benzyl-N-methyloxolane-2-carboxamide hydrochloride
Overview
Description
Rac-(2R,5S)-N-(4-aminocyclohexyl)-5-benzyl-N-methyloxolane-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H29ClN2O2 and its molecular weight is 352.9. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,5S)-N-(4-aminocyclohexyl)-5-benzyl-N-methyloxolane-2-carboxamide hydrochloride involves the protection of the amine group, followed by the formation of the oxolane ring and subsequent deprotection of the amine group. The final step involves the formation of the hydrochloride salt.", "Starting Materials": [ "4-aminocyclohexanol", "benzyl bromide", "methyl chloroformate", "2,5-dioxabicyclo[2.2.1]heptane", "sodium hydride", "hydrochloric acid", "sodium hydroxide", "methanol", "diethyl ether", "water" ], "Reaction": [ "Protection of the amine group of 4-aminocyclohexanol with methyl chloroformate and sodium hydride in methanol to form N-methyl-4-aminocyclohexyl methoxycarbonyl (step 1)", "Reaction of N-methyl-4-aminocyclohexyl methoxycarbonyl with benzyl bromide in the presence of sodium hydride in DMF to form N-methyl-4-aminocyclohexyl benzylcarbamate (step 2)", "Formation of the oxolane ring by reaction of N-methyl-4-aminocyclohexyl benzylcarbamate with 2,5-dioxabicyclo[2.2.1]heptane in the presence of sodium hydride in DMF to form rac-(2R,5S)-N-(4-aminocyclohexyl)-5-benzyl-2-oxolane-carboxamide (step 3)", "Deprotection of the amine group by treatment of rac-(2R,5S)-N-(4-aminocyclohexyl)-5-benzyl-2-oxolane-carboxamide with hydrochloric acid in methanol to form rac-(2R,5S)-N-(4-aminocyclohexyl)-5-benzyl-2-oxolane-carboxamide hydrochloride (step 4)", "Formation of the hydrochloride salt by treatment of rac-(2R,5S)-N-(4-aminocyclohexyl)-5-benzyl-2-oxolane-carboxamide hydrochloride with sodium hydroxide in water and extraction with diethyl ether (step 5)" ] } | |
CAS RN |
2418595-43-2 |
Product Name |
rac-(2R,5S)-N-(4-aminocyclohexyl)-5-benzyl-N-methyloxolane-2-carboxamide hydrochloride |
Molecular Formula |
C19H29ClN2O2 |
Molecular Weight |
352.9 |
Purity |
95 |
Origin of Product |
United States |
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